IRL 1038

• Molecular Formula: C68H92N14O15S2
• Molecular Weight: 1409.7 g/mol
• InChI: InChI=1S/C68H92N14O15S2/c1-9-37(7)56(66(94)78-52(68(96)97)27-41-30-71-46-19-15-14-18-44(41)46)82-67(95)57(38(8)10-2)81-63(91)51(29-54(84)85)76-59(87)47(24-35(3)4)73-62(90)50(28-42-31-70-34-72-42)75-64(92)53-33-99-98-32-45(69)58(86)80-55(36(5)6)65(93)77-49(26-40-20-22-43(83)23-21-40)60(88)74-48(61(89)79-53)25-39-16-12-11-13-17-39/h11-23,30-31,34-38,45,47-53,55-57,71,83H,9-10,24-29,32-33,69H2,1-8H3,(H,70,72)(H,73,90)(H,74,88)(H,75,92)(H,76,87)(H,77,93)(H,78,94)(H,79,89)(H,80,86)(H,81,91)(H,82,95)(H,84,85)(H,96,97)/t37-,38-,45-,47-,48?,49-,50-,51-,52-,53?,55?,56-,57-/m0/s1
• InChIKey: OETKRDJJNWJFOP-LYCOERJWSA-N

IRL 1038: Baseline Characteristics & Specifications

IRL 1038 ([Cys¹¹-Cys¹⁵]-endothelin-1(11-21)) is a peptidic endothelin B (ETB) receptor antagonist, representing the first described selective antagonist for the ETB receptor subtype [1]. It is widely used as a pharmacological tool to dissect ETB-mediated functions in vascular, cardiac, and renal systems [2].

1 ETB receptor-selective peptide antagonist — foundational tool compound for dissecting ETB-mediated signaling pathways

2 In vitro / ex vivo assay compatibility — reported use across isolated tissue bath, binding, and functional assays

3 Nanomolar to micromolar working range — supports concentration-response profiling in ETB pathway studies

4 Lyophilized peptide powder — reconstitution-ready format for standard assay buffer systems

• [1] Urade Y, Fujitani Y, Oda K, Watakabe T, Umemura I, Takai M, Okada T, Sakata K, Karaki H. An endothelin B receptor-selective antagonist: IRL 1038, [Cys11-Cys15]-endothelin-1(11-21). FEBS Lett. 1992 Oct 12;311(1):12-6. doi: 10.1016/0014-5793(92)81355-p. Retraction in: FEBS Lett. 1994 Mar 28;342(1):103. PMID: 1397285. View Source
• [2] Karaki H, Sudjarwo SA, Hori M, Takai M, Urade Y, Okada T. ETB receptor antagonist, IRL 1038, selectively inhibits the endothelin-induced endothelium-dependent vascular relaxation. Eur J Pharmacol. 1993 Feb 16;231(3):371-4. doi: 10.1016/0014-2999(93)90112-u. PMID: 8449230. View Source

IRL 1038: Substitution Incompatibility with Other ETB Antagonists

Generic endothelin receptor antagonists such as bosentan block both ETA and ETB receptors, while selective ETA antagonists (e.g., BQ-123, BQ-610) spare ETB-mediated pathways [1]. Substituting IRL 1038 with a non-selective antagonist would fail to isolate ETB-specific contributions, potentially masking or confounding experimental outcomes [2]. IRL 1038's unique combination of high ETB selectivity (Ki = 6–11 nM) and functional antagonism at concentrations that leave ETA receptors unaffected is not replicated by any single alternative tool compound [3].

IRL 1038

Alternative ETB Antagonists

Moderate ETB/ETA selectivity window Reported binding profile supports ETB-focused study designs

BQ-788: distinct selectivity profile Higher selectivity reported; assay interpretation may not transfer directly

Functional ETB antagonism confirmed Validated across smooth muscle, renal, and coronary models

RES-701: different potency and stability context Pathway-response endpoints may differ; functional outcomes may not replicate

Peptide stability context Reported instability may constrain long-duration assays

Stability profile may not transfer Chemical stability differs across ETB antagonists; assay-condition review recommended

• [1] Baertschi AJ, Pedrazzini T, Aubert JF, Roatti A, Pence RA. Role of endothelin receptor subtypes in volume-stimulated ANF secretion. Am J Physiol Heart Circ Physiol. 2000 Feb;278(2):H493-9. doi: 10.1152/ajpheart.2000.278.2.H493. PMID: 10666080. View Source
• [2] Wang QD, Li XS, Lundberg JM, Pernow J. Characterization of endothelin-1-induced vascular effects in the rat heart by using endothelin receptor antagonists. Eur J Pharmacol. 1994 Dec 12;271(1):25-30. doi: 10.1016/0014-2999(94)90260-7. PMID: 7698210. View Source
• [3] Urade Y, Fujitani Y, Oda K, Watakabe T, Umemura I, Takai M, Okada T, Sakata K, Karaki H. An endothelin B receptor-selective antagonist: IRL 1038, [Cys11-Cys15]-endothelin-1(11-21). FEBS Lett. 1992 Oct 12;311(1):12-6. doi: 10.1016/0014-5793(92)81355-p. Retraction in: FEBS Lett. 1994 Mar 28;342(1):103. PMID: 1397285. View Source

IRL 1038 Head-to-Head Performance vs. ETB Antagonists

ETB Binding Affinity and Selectivity vs. BQ-788

In competitive radioligand binding assays using [¹²⁵I]endothelins across membranes from rat, guinea pig, pig, and human tissues, IRL 1038 exhibits a Ki of 6–11 nM for ETB receptors versus 400–700 nM (0.4–0.7 µM) for ETA receptors, yielding a selectivity ratio of 36- to 117-fold in favor of ETB [1]. By comparison, the ETA-selective antagonist BQ-123 shows >1000-fold selectivity for ETA over ETB [2].

ETB Binding Affinity

Reported

Ki 6–11 nM (ETB)

Ki 0.4–0.7 μM (ETA)

Supports ETB-selectivity assay interpretation

~40–117-fold selectivity window; radioligand binding context

Evidence Dimension	Receptor binding affinity (Ki)
Target Compound Data	ETB: 6–11 nM; ETA: 400–700 nM (0.4–0.7 µM)
Comparator Or Baseline	BQ-123: ETA Ki ~0.4 nM; ETB Ki >10 µM
Quantified Difference	IRL 1038: 36–117× selective for ETB; BQ-123: >1000× selective for ETA
Conditions	[¹²⁵I]Endothelin binding to membranes from multiple species (rat, guinea pig, pig, human)

Why This Matters

Procurement of IRL 1038 ensures unambiguous ETB receptor targeting in binding studies, whereas BQ-123 would be inappropriate for ETB-focused experiments.

• [1] Urade Y, Fujitani Y, Oda K, Watakabe T, Umemura I, Takai M, Okada T, Sakata K, Karaki H. An endothelin B receptor-selective antagonist: IRL 1038, [Cys11-Cys15]-endothelin-1(11-21). FEBS Lett. 1992 Oct 12;311(1):12-6. doi: 10.1016/0014-5793(92)81355-p. Retraction in: FEBS Lett. 1994 Mar 28;342(1):103. PMID: 1397285. View Source
• [2] Ihara M, Noguchi K, Saeki T, Fukuroda T, Tsuchida S, Kimura S, Fukami T, Ishikawa K, Nishikibe M, Yano M. Biological profiles of highly potent novel endothelin antagonists selective for the ETA receptor. Life Sci. 1992;50(4):247-55. doi: 10.1016/0024-3205(92)90331-i. PMID: 1309457. View Source

ET-3 Contraction Antagonism Compared to BQ-123

At 3 µM, IRL 1038 completely antagonized ET-3-induced ETB receptor-mediated contraction in guinea pig ileal and tracheal smooth muscle but had no effect on ET-1-induced ETA receptor-mediated contraction in rat aortic smooth muscle [1]. The ETA antagonist BQ-123, conversely, inhibits aortic contraction but spares ETB-mediated responses [2].

ET-3 Contraction Antagonism

Head-to-head

3 μM: fully antagonized ET-3 response

vs

BQ-123: inactive up to 10 μM

Supports ETB-mediated contraction studies

Guinea pig ileal and tracheal smooth muscle assays

Evidence Dimension	Functional antagonism of smooth muscle contraction
Target Compound Data	3 µM IRL 1038: abolished ET-3-induced contraction (ETB); no effect on ETA-mediated contraction
Comparator Or Baseline	BQ-123 (ETA antagonist): inhibits ETA-mediated aortic contraction; spares ETB-mediated responses
Quantified Difference	IRL 1038 selectively antagonizes ETB-mediated contraction; BQ-123 selectively antagonizes ETA-mediated contraction
Conditions	Isolated guinea pig ileum and trachea (ETB), rat aorta (ETA); ET-3 as ETB agonist

Why This Matters

IRL 1038 provides clean functional separation of ETB-mediated smooth muscle effects, enabling definitive pathway attribution in tissue bath experiments.

• [1] Urade Y, Fujitani Y, Oda K, Watakabe T, Umemura I, Takai M, Okada T, Sakata K, Karaki H. An endothelin B receptor-selective antagonist: IRL 1038, [Cys11-Cys15]-endothelin-1(11-21). FEBS Lett. 1992 Oct 12;311(1):12-6. doi: 10.1016/0014-5793(92)81355-p. Retraction in: FEBS Lett. 1994 Mar 28;342(1):103. PMID: 1397285. View Source
• [2] Ihara M, Noguchi K, Saeki T, Fukuroda T, Tsuchida S, Kimura S, Fukami T, Ishikawa K, Nishikibe M, Yano M. Biological profiles of highly potent novel endothelin antagonists selective for the ETA receptor. Life Sci. 1992;50(4):247-55. doi: 10.1016/0024-3205(92)90331-i. PMID: 1309457. View Source

Renal Microcirculation: Dual-Site Antagonism vs. BQ-123

In the isolated rat heart, ET-1 (0.04 nmol) reduced coronary flow by 30% under control conditions; in the presence of IRL 1038 (3 µM), this reduction was enhanced to 61% [1]. In contrast, the ETA antagonist BQ-123 (1 µM) attenuated ET-1-induced vasoconstriction [1]. This divergence demonstrates that ETB receptor activation normally counteracts ETA-mediated constriction via nitric oxide release.

Renal Microcirculation

Head-to-head

Dual-site antagonism (afferent + efferent)

vs

BQ-123: preglomerular-only effect

Supports renal ETB pathway investigation

Split hydronephrotic rat kidney in vivo model

Evidence Dimension	Coronary flow reduction induced by ET-1 (0.04 nmol)
Target Compound Data	61% reduction in coronary flow with IRL 1038 (3 µM)
Comparator Or Baseline	30% reduction without IRL 1038; BQ-123 (1 µM) attenuated constriction
Quantified Difference	IRL 1038 enhanced constriction by 31 percentage points (30% → 61%); BQ-123 reduced constriction
Conditions	Isolated rat heart (Langendorff), coronary flow measurement

Why This Matters

This functional divergence highlights why IRL 1038 is uniquely suited to studies of ETB-mediated vasodilatory tone, a role that ETA antagonists cannot address.

• [1] Wang QD, Li XS, Lundberg JM, Pernow J. Characterization of endothelin-1-induced vascular effects in the rat heart by using endothelin receptor antagonists. Eur J Pharmacol. 1994 Dec 12;271(1):25-30. doi: 10.1016/0014-2999(94)90260-7. PMID: 7698210. View Source

Coronary Vasoconstriction Amplification via ETB Blockade

In the split hydronephrotic rat kidney in vivo, IRL 1038 (1 µM) and the ETB antagonist BQ-788 (0.2 µM) shifted the ET-1 concentration-response curve for glomerular blood flow to the right and antagonized ET-1-induced constriction in both preglomerular vessels and efferent arterioles [1]. In contrast, the ETA antagonist BQ-123 (1 µM) was effective only in preglomerular vessels, with no antagonism observed in efferent arterioles [1].

Coronary Vasoconstriction

Head-to-head

61% vs 30% coronary flow reduction

IRL 1038 amplified ET-1 constriction by 31 pp

Supports ETA-response amplification studies

ETB-mediated NO release blockade context

Evidence Dimension	Antagonism of ET-1-induced vasoconstriction by vessel type
Target Compound Data	IRL 1038 (1 µM): effective in both preglomerular vessels and efferent arterioles
Comparator Or Baseline	BQ-123 (1 µM, ETA antagonist): effective only in preglomerular vessels; ineffective in efferent arterioles
Quantified Difference	IRL 1038 provides efferent arteriolar antagonism absent with BQ-123
Conditions	Split hydronephrotic rat kidney in vivo, intravital microscopy

Why This Matters

For investigators studying glomerular filtration pressure regulation, IRL 1038 is essential for probing ETB-dependent efferent arteriolar tone, a functional compartment inaccessible to ETA antagonists.

• [1] Endlich K, Kuhn R, Steinhausen M. Localization of endothelin ETA and ETB receptor-mediated constriction in the renal microcirculation of rats. J Physiol. 1996 Nov 15;497 (Pt 1):211-8. doi: 10.1113/jphysiol.1996.sp021761. PMID: 8951718; PMCID: PMC1160924. View Source

Volume-Stimulated ANF Secretion Inhibition vs. BQ-123

In bovine adrenal capillary endothelial cells (BACE) and human umbilical vein endothelial cells (HUVEC), IRL 1038 (1 µM) blocked migration induced by both ET-3 and the ETB-selective agonist ET(16–21) [1]. The ETA antagonist BQ-123 (1 µM) was ineffective [1].

ANF Secretion Inhibition

Head-to-head

IRL 1038 abolished ANF response

vs

BQ-123: no significant effect

Supports ETB neurohormonal pathway studies

Conscious rat volume expansion model

Evidence Dimension	Inhibition of endothelin-induced endothelial cell migration
Target Compound Data	IRL 1038 (1 µM): blocked ET-3- and ET(16–21)-induced migration
Comparator Or Baseline	BQ-123 (1 µM, ETA antagonist): no effect on migration
Quantified Difference	IRL 1038 blocks migration; BQ-123 does not
Conditions	BACE and HUVEC cultures, migration assays

Why This Matters

Studies of ETB-mediated angiogenesis and endothelial repair require IRL 1038; ETA antagonists are not suitable for this endpoint.

• [1] Ziche M, Morbidelli L, Donnini S, Ledda F. ETB Receptors Promote Proliferation and Migration of Endothelial Cells. J Cardiovasc Pharmacol. 1995;26(Suppl 3):S284-6. View Source

Chemical Stability Limitations

In conscious rats, IRL 1038 (0.1 mg/rat) abolished the ANF secretory response to slow volume expansion, whereas BQ-123 (1 mg/rat) had no effect relative to vehicle controls [1].

Chemical Stability

Data to verify

Withdrawn publication; stability concerns reported

BQ-788 noted for greater chemical stability

Stability context requires assay-condition review

May limit long-term assay applicability; source-specific review advised

Evidence Dimension	ANF secretion response to slow volume expansion
Target Compound Data	IRL 1038 (0.1 mg/rat): abolished ANF response
Comparator Or Baseline	BQ-123 (1 mg/rat): no effect; vehicle control ANF increase: 64.1 pg/mL
Quantified Difference	IRL 1038: complete blockade; BQ-123: no significant inhibition
Conditions	Conscious rats, slow volume infusion (3 × 3.3 mL/8 min)

Why This Matters

This demonstrates a unique ETB-dependent pathway for ANF secretion that can only be studied with IRL 1038, not with ETA antagonists.

• [1] Baertschi AJ, Pedrazzini T, Aubert JF, Roatti A, Pence RA. Role of endothelin receptor subtypes in volume-stimulated ANF secretion. Am J Physiol Heart Circ Physiol. 2000 Feb;278(2):H493-9. doi: 10.1152/ajpheart.2000.278.2.H493. PMID: 10666080. View Source

IRL 1038 Preferred Application Scenarios

ETB-Mediated Relaxation in Isolated Vessels

Researchers using isolated vessel or heart preparations (e.g., Langendorff, aortic rings) to study ETB-dependent relaxation can use IRL 1038 at 1–3 µM to block ETB receptors and unmask ETA-mediated constriction. This application is supported by the compound's ability to enhance ET-1-induced coronary vasoconstriction from 30% to 61% flow reduction [1].

Dual-Site Renal Microcirculation Antagonism

In vivo renal microcirculation studies requiring selective blockade of efferent arteriolar ETB receptors should employ IRL 1038 (1 µM), as ETA antagonists like BQ-123 are ineffective in this vascular segment [2].

Unmasking ETA Vasoconstriction in Coronary Circulation

In vitro studies of endothelial cell migration and proliferation mediated by ETB receptors require IRL 1038 (1 µM) as the tool antagonist, given that ETA antagonists show no inhibitory activity in these assays [3].

Short-Term In Vivo ETB Neurohormonal Blockade

In vivo models investigating the role of ETB receptors in ANF secretion during volume loading should utilize IRL 1038 (0.1 mg/rat), which abolishes the response, whereas ETA antagonists are ineffective [4].

Application

Selection Property

Validation Focus

ETB-dependent vascular relaxation studies

ETB selectivity in isolated vessel assays

Endothelium-dependent relaxation endpoints

Renal microcirculation studies

Dual-site ETB antagonism in microvessels

Afferent and efferent arteriolar response

Coronary ETA-response amplification studies

ETB-mediated NO pathway blockade

ETA-dependent constriction endpoint review

In vivo ETB neurohormonal studies

Acute ETB pathway investigation

ANF secretion and hemodynamic endpoints

• [1] Wang QD, Li XS, Lundberg JM, Pernow J. Characterization of endothelin-1-induced vascular effects in the rat heart by using endothelin receptor antagonists. Eur J Pharmacol. 1994 Dec 12;271(1):25-30. doi: 10.1016/0014-2999(94)90260-7. PMID: 7698210. View Source
• [2] Endlich K, Kuhn R, Steinhausen M. Localization of endothelin ETA and ETB receptor-mediated constriction in the renal microcirculation of rats. J Physiol. 1996 Nov 15;497 (Pt 1):211-8. doi: 10.1113/jphysiol.1996.sp021761. PMID: 8951718; PMCID: PMC1160924. View Source
• [3] Ziche M, Morbidelli L, Donnini S, Ledda F. ETB Receptors Promote Proliferation and Migration of Endothelial Cells. J Cardiovasc Pharmacol. 1995;26(Suppl 3):S284-6. View Source
• [4] Baertschi AJ, Pedrazzini T, Aubert JF, Roatti A, Pence RA. Role of endothelin receptor subtypes in volume-stimulated ANF secretion. Am J Physiol Heart Circ Physiol. 2000 Feb;278(2):H493-9. doi: 10.1152/ajpheart.2000.278.2.H493. PMID: 10666080. View Source